Cas no 1805257-89-9 (4-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine)

• Product Name: 4-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine
• CAS No: 1805257-89-9
• MF: C₈H₈F₂N₂O₄
• MW: 234.156929016113
• CID: 4852018
• Update Time: 2025-08-01

4-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine

• Inchi： 1S/C8H8F2N2O4/c1-15-6-5(7(9)10)4(12(13)14)3-11-8(6)16-2/h3,7H,1-2H3
• InChI Key： QCZZZSUUJLITLK-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1OC)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.6
• Topological Polar Surface Area: 77.2

Additional information on 4-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine

Research Briefing on 4-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine (CAS: 1805257-89-9)

This research briefing provides an in-depth analysis of the latest advancements and applications of 4-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine (CAS: 1805257-89-9), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound's unique structural features, including the difluoromethyl group and nitropyridine core, make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The synthesis and characterization of 4-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine have been the focus of several recent publications. Researchers have optimized synthetic routes to improve yield and purity, which are critical for its application in high-throughput screening and medicinal chemistry. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of key biological pathways. For instance, its interaction with specific enzyme targets has been investigated, revealing inhibitory activity that could be leveraged for therapeutic purposes. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, have been evaluated to assess its drug-likeness and potential for clinical development.

One of the most promising applications of 4-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine is in the field of oncology. Recent preclinical studies have shown that derivatives of this compound exhibit potent anti-proliferative effects against certain cancer cell lines. These findings underscore its potential as a scaffold for the development of novel anticancer agents, particularly in combination therapies targeting resistant malignancies.

Despite these advancements, challenges remain in the optimization of 4-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine for clinical use. Issues such as off-target effects and toxicity profiles need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and translate the compound's potential into tangible therapeutic benefits.

In conclusion, 4-(Difluoromethyl)-2,3-dimethoxy-5-nitropyridine represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Ongoing studies continue to uncover its multifaceted applications, from drug discovery to diagnostic tool development. Future research should focus on refining its pharmacological properties and exploring its utility in broader therapeutic contexts.